N,N-diethyl-2-[phenyl(propyl)phosphoryl]acetamide

• IUPAC Name: N,N-diethyl-2-[phenyl(propyl)phosphoryl]acetamide
• InChI: InChI=1S/C15H24NO2P/c1-4-12-19(18,14-10-8-7-9-11-14)13-15(17)16(5-2)6-3/h7-11H,4-6,12-13H2,1-3H3
• InChI Key: JBJHBLJAOOWKQZ-UHFFFAOYSA-N
• Canonical SMILES: CCCP(=O)(CC(=O)N(CC)CC)C1=CC=CC=C1
• Molecular Formula: C15H24NO2P
• Molecular Weight: 281.33 g/mol

Description

N,N-diethyl-2-[phenyl(propyl)phosphoryl]acetamide, commonly known as DEPPA, is a chemical compound that has been extensively studied for its potential applications in scientific research. DEPPA belongs to a class of compounds known as organophosphates, which are widely used as insecticides and nerve agents. However, DEPPA has been found to exhibit unique properties that make it useful for a variety of research applications. In

Mechanism of Action

The mechanism of action of DEPPA is not well understood, but it is believed to involve the formation of a complex between DEPPA and metal ions. This complex can then interact with other molecules in biological systems, leading to a variety of biochemical and physiological effects.
Biochemical and physiological effects:
DEPPA has been shown to have a variety of biochemical and physiological effects. In addition to its chelating properties, DEPPA has been found to exhibit antioxidant activity, which may be useful in the treatment of oxidative stress-related diseases. DEPPA has also been shown to have anti-inflammatory effects, which may be useful in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

DEPPA has several advantages for use in lab experiments. It is relatively easy to synthesize and purify, and it has been extensively studied for its properties and applications. However, DEPPA also has some limitations. It can be toxic in high doses, and its mechanism of action is not well understood, which can make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on DEPPA. One area of interest is in the development of new applications for DEPPA in the field of biochemistry. For example, DEPPA could be used as a tool for studying the role of metal ions in biological systems, or as a therapeutic agent for the treatment of metal ion-related diseases. Another area of interest is in the development of new derivatives of DEPPA with improved properties, such as increased selectivity for certain metal ions or reduced toxicity. Overall, DEPPA is a promising compound with a wide range of potential applications in scientific research.

Synthesis Methods

DEPPA can be synthesized through a multi-step process involving the reaction of diethyl phosphite with 1-bromo-3-phenylpropane, followed by the reaction of the resulting intermediate with acetamide. The final product is obtained through purification and isolation steps. The synthesis method is relatively simple and can be carried out in a laboratory setting.

Scientific Research Applications

DEPPA has been found to be useful in a variety of scientific research applications. One of the most significant applications is in the field of biochemistry, where DEPPA is used as a chelating agent for metal ions. DEPPA has been shown to selectively bind to certain metal ions, such as copper and zinc, and can be used to isolate and purify these ions from biological samples. DEPPA has also been used as a fluorescent probe for metal ions, allowing for the detection and quantification of metal ions in biological samples.